Cas no 80570-89-4 (4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 80570-89-4
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• MDL: MFCD01038800
• CID: 1068383
• PubChem ID: 758288
• Update Time: 2025-08-03

4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• 2,4-Dihydro-4-(2-propen-1-yl)-5-(3-pyridinyl)-3H-1,2,4-triazole-3-thione
• 4-Allyl-5-pyridin-3-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• MLS000559295
• EN300-08295
• AKOS002123735
• Z56943345
• SMR000178242
• 4-allyl-5-(3-pyridyl)-1,2,4-triazole-3(2H,4H)-thione
• 4-Allyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-prop-2-enyl-3-(3-pyridyl)-1,2,4-triazoline-5-thione
• SCHEMBL19604862
• AKOS000100086
• BB 0217202
• 4-(PROP-2-EN-1-YL)-3-(PYRIDIN-3-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• MFCD01038800
• 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• HMS2524L16
• 4-prop-2-enyl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• 80570-89-4
• 4-allyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
• DTXSID70353914
• SR-01000585681
• SR-01000585681-1
• CHEMBL1375842
• A916925
• CS-0221077
• SCHEMBL8039742
• VS-04855
• BBL015214
• STK138584
• STK260109
• G31348
• ALBB-003356
• 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• MDL： MFCD01038800
• Inchi： 1S/C10H10N4S/c1-2-6-14-9(12-13-10(14)15)8-4-3-5-11-7-8/h2-5,7H,1,6H2,(H,13,15)
• InChI Key： JMESIDOADDYLBB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 218.06261751g/mol
• Monoisotopic Mass: 218.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 80570-89-4) and Its Emerging Applications in Chemical Biology

The compound 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 80570-89-4) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and drug discovery. This heterocyclic thiol derivative, characterized by its fused triazole and pyridine rings, has garnered attention due to its unique structural features and promising biological activities. The presence of a propenyl group and a pyridine substituent enhances its interactability with biological targets, making it a valuable candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of thiol-containing compounds in modulating biological pathways. The thiol (-SH) moiety is particularly noteworthy for its ability to engage in redox-sensitive interactions, which are crucial for targeting various pathological conditions. In particular, the 4H-1,2,4-triazole core has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The integration of a propenyl group at the 4-position and a pyridine moiety at the 5-position in 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol introduces additional layers of functionality that can influence its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyridin-3-yl substituent, in particular, has been shown to enhance binding interactions with proteins by forming hydrogen bonds and hydrophobic interactions. This feature makes it an attractive candidate for designing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional pharmacological agents. Furthermore, the propenyl group can contribute to the compound's solubility and bioavailability, factors that are critical for therapeutic efficacy.

Current research in chemical biology has emphasized the role of redox-active compounds in modulating cellular signaling pathways. The thiol group in 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol is particularly well-positioned to interact with redox-sensitive proteins such as thioredoxin reductase and glutathione peroxidase. These enzymes play key roles in maintaining cellular redox homeostasis and are implicated in various diseases, including cancer and neurodegenerative disorders. By selectively modulating these enzymes, this compound holds promise for developing novel therapeutic strategies.

The synthesis of 4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight the compound's synthetic accessibility. The construction of the triazole ring can be achieved through cyclocondensation reactions between appropriate precursors, while the introduction of the propenyl and pyridine groups can be accomplished via cross-coupling reactions such as Suzuki or Heck couplings. These synthetic strategies not only demonstrate the versatility of this molecular scaffold but also provide a framework for further derivatization and optimization.

In terms of biological activity, preliminary studies have suggested that 4-(propenyl)-5-pyridinyltriazole-thiols exhibit inhibitory effects on certain enzymes and cell lines relevant to cancer research. For instance, derivatives of this class have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer types. Additionally, the thiol group's ability to form disulfide bonds has been exploited in designing prodrugs that release active species under specific cellular conditions. This strategy could enhance targeted delivery and improve therapeutic outcomes.

The integration of computational chemistry techniques has further accelerated the discovery process for compounds like 4-(propenyl)-5-pyridinyltriazole-thiols. Molecular modeling studies have been instrumental in predicting binding modes and affinities towards potential targets. By leveraging virtual screening platforms, researchers can rapidly identify lead compounds that warrant further experimental validation. This approach not only saves time but also allows for the rational design of analogs with improved properties.

Future directions in the study of 4-(propenyl)-5-pyridinyltriazole-thiols may include exploring their role in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. The thiol group's redox sensitivity makes it an ideal candidate for developing anti-inflammatory agents that can selectively target pathological processes without disrupting normal physiological functions. Additionally, investigating its potential as an antioxidant could open new avenues for treating oxidative stress-related disorders.

In conclusion,(CAS No: 80570 - 89 - 4) represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of functional groups—thiol moiety,(propenyl) side chain,(pyridine) ring—makes it a versatile scaffold for drug discovery applications across multiple disease areas including cancer,biochemical pathways modulation etc.. With ongoing research efforts focused on optimizing synthesis methods,(biological activity)and(pharmacokinetic properties),this compound is poised to make meaningful contributions to modern medicine.